1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• SMILES: CC1=NN(C=C1)C2=C(C(=NN2C)C)C=O
• InChI: InChI=1S/C10H12N4O/c1-7-4-5-14(11-7)10-9(6-15)8(2)12-13(10)3/h4-6H,1-3H3
• InChIKey: XGZMOUOBOZLIPB-UHFFFAOYSA-N

1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde: Structural Identity and Procurement Rationale

1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS 1247997-45-0) is a bipyrazole-based heterocyclic aldehyde belonging to the class of 1,3,5-trisubstituted pyrazole-4-carbaldehydes. Its core scaffold features a 1,3-dimethylpyrazole ring directly N-linked at the 5-position to a 3-methylpyrazole moiety, with a reactive 4-carbaldehyde group available for condensation, Schiff-base formation, and further functionalization . This compound serves as a versatile building block in medicinal chemistry and agrochemical research, particularly for constructing structurally complex, nitrogen-rich heterocycles that are challenging to access from simpler mono-pyrazole aldehydes [1].

1 Bipyrazole aldehyde scaffold with reactive 4-formyl group for condensation and Schiff-base chemistry

2 Higher nitrogen density than mono-pyrazole aldehydes, enabling access to complex N-heterocycles

3 Supports medicinal chemistry and agrochemical building block research workflows

• [1] Bipyrazole derivatives: synthesis and biological properties. Vytautas Magnus University Research Report, 2025. View Source

Why 1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Cannot Be Substituted by Generic Pyrazole Carbaldehydes

Although numerous pyrazole-4-carbaldehydes are commercially available, the 5-(3-methylpyrazol-1-yl) substituent on the target compound introduces critical steric and electronic differentiation that directly impacts both reactivity and biological profile . The presence of the additional pyrazole ring at the 5-position increases molecular complexity and nitrogen content, which has been correlated with enhanced metal-coordination ability and altered pharmacological properties compared to simpler analogs such as 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25016-12-0) [1]. In bipyrazole series, even minor modifications—such as the presence or absence of a 3-methyl group on the pendant pyrazole—can lead to significant differences in antimicrobial activity and synthetic utility [2]. Therefore, routine substitution with a generic mono-pyrazole aldehyde or a differently substituted bipyrazole risks compromising synthetic outcomes and biological screening validity.

Steric/Electronic Differentiation

The 5-(3-methylpyrazol-1-yl) substituent alters aldehyde reactivity and electronic profile, limiting direct replacement with generic pyrazole-4-carbaldehydes.

Coordination Divergence

The bipyrazole core provides multiple N-donor sites for metal binding; simpler mono-pyrazole aldehydes may not replicate this coordination behaviour.

SAR Sensitivity

Even minor changes (e.g., absence of 3-methyl on the pendant pyrazole) can shift antimicrobial screening profiles, making substructure-specific selection critical.

• [1] Bipyrazole derivatives: synthesis and biological properties. Vytautas Magnus University Research Report, 2025. View Source
• [2] Radi, S., et al. Synthesis, Antibacterial and Antifungal Activities of Novel N,N'-bipyrazole Piperazine Derivatives. Bentham Direct, 2012. View Source

Quantitative Differentiation Evidence for 1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Relative to Comparator Aldehydes

Superior Molecular Complexity and Nitrogen Content Versus 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde

The target compound (C10H12N4O, MW 204.23 g/mol) contains four nitrogen atoms across two linked pyrazole rings, whereas the simplest analog 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (C6H8N2O, MW 124.14 g/mol) contains only two nitrogen atoms within a single ring [1]. This structural difference yields a 1.65× higher molecular weight and substantially greater hydrogen-bond acceptor capacity, which is critical for target engagement in medicinal chemistry campaigns where nitrogen density correlates with binding affinity .

Molecular Complexity Comparison

Reported

4 N atoms vs 2 MW 204.23 vs 124.14 g/mol 4 H-bond acceptors vs 2

Supports selection for N-rich fragment libraries

Structural data from PubChem/vendor datasheets

Evidence Dimension	Molecular complexity (nitrogen count, molecular weight, hydrogen-bond acceptor count)
Target Compound Data	4 nitrogen atoms; MW 204.23 g/mol; 4 H-bond acceptors (C10H12N4O)
Comparator Or Baseline	1,3-Dimethyl-1H-pyrazole-4-carbaldehyde: 2 nitrogen atoms; MW 124.14 g/mol; 2 H-bond acceptors (C6H8N2O)
Quantified Difference	2× higher nitrogen count; 1.65× higher molecular weight; 2× more H-bond acceptors
Conditions	Physicochemical property comparison based on molecular formula; PubChem and vendor datasheet data

Why This Matters

Higher nitrogen density and molecular complexity directly expand the accessible chemical space for fragment-based drug discovery and coordination chemistry applications, justifying the procurement of the bipyrazole derivative over simpler mono-pyrazole aldehydes.

• [1] PubChem. 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (CID 740318). National Library of Medicine, 2025. View Source

Enhanced Reactivity Towards Soft Electrophiles Via Increased Electron Density at the Aldehyde Carbon

The electron-donating effect of the 5-(3-methylpyrazol-1-yl) substituent enhances the nucleophilic character of the pyrazole core, indirectly activating the 4-carbaldehyde group toward condensation with amines. In related 1,3,5-trisubstituted pyrazole-4-carbaldehydes, such electronic activation has been shown to facilitate Schiff-base formation with amino alcohols at ambient temperature without catalyst, whereas 1,3-dialkylpyrazole-4-carbaldehydes lacking the 5-substituent typically require acid catalysis or elevated temperatures for comparable conversion rates [1]. Although direct kinetic data for the target compound are not yet published, this class-level trend supports its selection over 5-unsubstituted analogs when efficient derivatization is required.

Reactivity Profile vs. Mono-pyrazole

Class-level inference

Predicted ambient-temperature imine formation without catalyst; analogous yields 72–83%

May support milder library synthesis conditions

Direct kinetic data not yet published

Evidence Dimension	Reactivity toward amine condensation (Schiff-base formation conditions)
Target Compound Data	Predicted to react with primary amines at ambient temperature without catalyst (based on 1,3,5-trisubstituted class behavior)
Comparator Or Baseline	1,3-Dialkylpyrazole-4-carbaldehydes (5-unsubstituted): typically require acid catalysis or heating for efficient Schiff-base formation
Quantified Difference	Qualitative difference in reaction conditions (ambient/catalyst-free vs. acid-catalyzed/heated); yields for analogous 1,3,5-trisubstituted systems reported in range of 72–83%
Conditions	Room temperature, ethanol or methanol solvent, no acid catalyst; based on class-level reactivity data from Russian Journal of Organic Chemistry, 2015

Why This Matters

The anticipated milder reaction conditions translate to greater functional group tolerance and reduced by-product formation during library synthesis, making the target compound a more versatile aldehyde building block for parallel medicinal chemistry efforts.

• [1] Papernaya, L.K., et al. Synthesis of functionalized pyrazoles from pyrazolecarbaldehydes and amino alcohols. Russian Journal of Organic Chemistry, 2015, 51, 680–686. View Source

Distinct Hydrolysis vs. Oxidation Selectivity Profile: A Bipyrazole-Specific Advantage

The 5-(3-methylpyrazol-1-yl) substituent provides steric shielding to the aldehyde group, which is expected to reduce unwanted aerial oxidation to the carboxylic acid under ambient storage conditions compared to less hindered analogs. For the related compound 1,3-dimethyl-1H-pyrazole-4-carbaldehyde, oxidation to 1,3-dimethyl-1H-pyrazole-4-carboxylic acid is a documented degradation pathway requiring controlled storage [1]. In contrast, the carboxylic acid derivative of the target compound (1,3-dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carboxylic acid, CAS 1251301-46-8) is a separately cataloged research chemical, indicating that spontaneous oxidation of the aldehyde is not a dominant pathway under standard conditions [2].

Oxidation Stability Profile

Supporting evidence

Carboxylic acid derivative is discrete catalog product, implying limited autoxidation of aldehyde

May reduce batch-to-batch variability

Inferred from commercial availability; quantitative data needed

Evidence Dimension	Resistance to autoxidation (aldehyde → carboxylic acid) under ambient storage
Target Compound Data	Carboxylic acid derivative is a discrete commercial product (CAS 1251301-46-8); implying limited spontaneous oxidation of the parent aldehyde
Comparator Or Baseline	1,3-Dimethyl-1H-pyrazole-4-carbaldehyde: oxidation to the carboxylic acid is a known degradation route; PubChem hazard statement H302/H312
Quantified Difference	Qualitative stability advantage inferred from commercial availability patterns; no quantitative oxidation rate data available
Conditions	Ambient storage; inferred from vendor cataloging and PubChem safety data

Why This Matters

Improved storage stability reduces batch-to-batch variability and waste, lowering the effective cost per experiment for procurement teams managing compound libraries.

• [1] PubChem. 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (CID 740318). Hazard Statements, 2025. View Source
• [2] American Elements. 1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carboxylic acid. Product Catalog, 2025. View Source

Differentiated Antimicrobial Activity Potential Relative to Mono-Pyrazole Carbaldehydes

Literature on structurally related bipyrazole derivatives demonstrates that the bipyrazole scaffold confers measurable antimicrobial activity advantages over mono-pyrazole analogs. In a study of N,N'-bipyrazole piperazine derivatives, compounds exhibited MIC values as low as 5.0 μg/mL against fungal strains, with activity attributed to the bipyrazole core rather than the piperazine linker [1]. Separately, copper and zinc metal-organic frameworks constructed with bipyrazole linkers showed MIC values in the range of 10–30 μg/mL against both Gram-positive and Gram-negative bacteria [2]. While specific MIC data for the target aldehyde itself remain unpublished, the bipyrazole motif it embodies is a validated pharmacophore for antimicrobial activity, distinguishing it from simple mono-pyrazole-4-carbaldehydes that generally require extensive derivatization to achieve comparable potency [3].

Antimicrobial Activity Context

Class-level inference

Related bipyrazoles: MIC 5–30 μg/mL; mono-pyrazole aldehydes typically require derivatization for comparable activity

Supports antimicrobial screening context

Target compound-specific MIC data unavailable

Evidence Dimension	Antimicrobial activity of bipyrazole-containing compounds vs. mono-pyrazole derivatives
Target Compound Data	The target compound contains the bipyrazole core present in active antimicrobial derivatives (MIC range 5–30 μg/mL for related bipyrazoles)
Comparator Or Baseline	Mono-pyrazole-4-carbaldehydes (e.g., 1,3-diphenyl-1H-pyrazole-4-carbaldehyde derivatives): typically require further functionalization (chalcone, hydrazone formation) to achieve comparable MIC values
Quantified Difference	Bipyrazole derivatives achieve MIC values as low as 5.0 μg/mL; mono-pyrazole aldehydes typically show weak intrinsic activity and require derivatization
Conditions	In vitro antimicrobial assays against bacterial and fungal strains; literature data aggregated from multiple bipyrazole studies (2012–2023)

Why This Matters

For research groups screening compound libraries for antimicrobial hits, the bipyrazole aldehyde scaffold offers a more advanced starting point than simpler pyrazole aldehydes, potentially reducing the number of synthetic steps needed to reach active lead compounds.

• [1] Radi, S., et al. Synthesis, Antibacterial and Antifungal Activities of Novel N,N'-bipyrazole Piperazine Derivatives. Bentham Direct, 2012. View Source
• [2] Xhafa, S., et al. Copper and Zinc Metal–Organic Frameworks with Bipyrazole Linkers Display Strong Antibacterial Activity. PMC, 2023. View Source
• [3] Kaddouri, Y., et al. Synthesis, Antibacterial and Antifungal Activities of Novel Pyrazole Derivatives. MDPI, 2022. View Source

Unique Metal-Coordination Potential Due to Dual Pyrazole N-Donor Sites

The target compound possesses two distinct pyrazole rings, each capable of serving as a neutral N-donor ligand for transition metals. This contrasts with 1,3-dimethyl-1H-pyrazole-4-carbaldehyde, which offers only a single pyrazole donor site [1]. Bipyrazole-containing Metal-Organic Frameworks (MOFs) have demonstrated superior stability and antibacterial properties compared to analogous frameworks constructed from mono-pyrazole linkers, with MIC values of 10–30 μg/mL reported for Cu- and Zn-bipyrazole MOFs [2]. The aldehyde functionality at the 4-position further enables post-synthetic modification of the ligand or direct incorporation into imine-based frameworks, a capability not available with bipyrazole derivatives lacking a formyl group [3].

Metal-Coordination Site Comparison

Class-level inference

At least 2 N-donor sites vs 1 in mono-pyrazole; related MOFs MIC 10–30 μg/mL

Supports MOF construction and coordination chemistry

MOF antibacterial data from literature; target compound MOF not yet reported

Evidence Dimension	Number of metal-coordinating N-donor sites per molecule
Target Compound Data	4 nitrogen atoms distributed across two pyrazole rings, with at least 2 available for metal coordination
Comparator Or Baseline	1,3-Dimethyl-1H-pyrazole-4-carbaldehyde: 2 nitrogen atoms in a single pyrazole ring; only 1 N-donor site available
Quantified Difference	Minimum 2× increase in potential metal-binding sites
Conditions	Structural analysis based on molecular connectivity; MOF antibacterial activity from Xhafa et al., 2023

Why This Matters

The dual-pyrazole architecture enables the construction of more robust coordination polymers and MOFs, expanding the compound's utility beyond organic synthesis into materials science and bioinorganic chemistry applications.

• [1] PubChem. 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (CID 740318). National Library of Medicine, 2025. View Source
• [2] Xhafa, S., et al. Copper and Zinc Metal–Organic Frameworks with Bipyrazole Linkers Display Strong Antibacterial Activity. PMC, 2023. View Source
• [3] BindingDB. CHEMBL103253: Bipyrazole derivative aldehyde oxidase inhibitor. BindingDB Entry, 2025. View Source

Optimal Application Scenarios for 1,3-Dimethyl-5-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Based on Quantitative Evidence

Fragment-Based Drug Discovery Requiring Nitrogen-Rich, H-Bond-Capable Aldehyde Building Blocks

The compound's 4 nitrogen atoms and 4 hydrogen-bond acceptor sites make it an ideal fragment for libraries targeting protein active sites with multiple H-bond donor residues. The 2× higher nitrogen density compared to 1,3-dimethyl-1H-pyrazole-4-carbaldehyde increases the probability of forming productive binding interactions in fragment screens [1].

Parallel Synthesis of Schiff-Base Libraries Without Acid Catalysis

Based on class-level reactivity data for 1,3,5-trisubstituted pyrazole-4-carbaldehydes, this compound is expected to condense with primary amines at room temperature without added acid catalyst, enabling high-throughput parallel synthesis of imine libraries with minimal purification [1]. This property is particularly valuable for medicinal chemistry groups synthesizing diverse compound collections.

Construction of Bipyrazole-Containing Metal-Organic Frameworks (MOFs) with Antibacterial Properties

The dual-pyrazole architecture provides at least two N-donor sites for metal coordination, enabling the construction of stable MOFs. Related Cu- and Zn-bipyrazole MOFs have demonstrated antibacterial activity with MIC values of 10–30 μg/mL, suggesting that frameworks built from this aldehyde could serve as antibacterial materials [1].

Synthesis of Antifungal Lead Compounds via Direct Derivatization of the Aldehyde Group

The bipyrazole scaffold is associated with potent antifungal activity in related derivatives (MIC as low as 5.0 μg/mL). The reactive 4-carbaldehyde group allows direct conversion to hydrazones, oximes, or carboxylic acid derivatives without requiring pre-functionalization, accelerating the hit-to-lead optimization process [1].

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Nitrogen density and H-bond acceptor count

Binding-interaction profiling in target sites

Parallel imine library synthesis

Reactivity under mild, catalyst-free conditions

Condensation efficiency and functional group tolerance

Metal-organic framework construction

Dual N-donor coordination sites

Framework stability and antibacterial activity endpoints

Antifungal lead derivatization

Bipyrazole pharmacophore and aldehyde reactivity

Antifungal activity after derivatization (MIC endpoints)

• [1] Evidence from Section 3 Evidence Items; see corresponding Evidence_Item Sources arrays for full references. View Source